4-[(diethylamino)sulfonyl]-N-(2-phenylethyl)-2-thiophenecarboxamide

• Molecular Formula: C17H22N2O3S2
• Molecular Weight: 366.5 g/mol
• IUPAC Name: 4-(diethylsulfamoyl)-N-(2-phenylethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C17H22N2O3S2/c1-3-19(4-2)24(21,22)15-12-16(23-13-15)17(20)18-11-10-14-8-6-5-7-9-14/h5-9,12-13H,3-4,10-11H2,1-2H3,(H,18,20)
• InChI Key: KUCMDFUWTFVAIA-UHFFFAOYSA-N
• SMILES: CCN(CC)S(=O)(=O)C1=CSC(=C1)C(=O)NCCC2=CC=CC=C2

Description

4-[(diethylamino)sulfonyl]-N-(2-phenylethyl)-2-thiophenecarboxamide, also known as DAPT, is a small molecule inhibitor that has been extensively studied for its potential use in scientific research. DAPT has shown promising results in the inhibition of Notch signaling, which is involved in various cellular processes such as cell differentiation, proliferation, and apoptosis.

Mechanism of Action

4-[(diethylamino)sulfonyl]-N-(2-phenylethyl)-2-thiophenecarboxamide inhibits Notch signaling by targeting the γ-secretase complex, which is responsible for the cleavage of the Notch receptor. The Notch receptor is a transmembrane protein that undergoes proteolytic cleavage upon ligand binding. This cleavage releases the intracellular domain of the Notch receptor, which translocates to the nucleus and activates downstream signaling pathways. This compound inhibits the γ-secretase complex by binding to the active site of the presenilin subunit, which is essential for the cleavage of the Notch receptor. This inhibition leads to the accumulation of the Notch receptor and the downregulation of downstream signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the proliferation and survival of cancer cells by downregulating Notch signaling. This compound has also been shown to promote the differentiation of neural stem cells into neurons. In vivo studies have shown that this compound has neuroprotective effects in animal models of Alzheimer's disease by reducing amyloid β deposition and tau hyperphosphorylation. This compound has also been shown to have cardioprotective effects in animal models of myocardial infarction by reducing infarct size and improving cardiac function.

Advantages and Limitations for Lab Experiments

4-[(diethylamino)sulfonyl]-N-(2-phenylethyl)-2-thiophenecarboxamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. This compound has been extensively studied for its potential use in scientific research, and its mechanism of action is well understood. This compound has also been shown to have low toxicity and good bioavailability. However, this compound also has some limitations. It is a non-specific inhibitor that can target other proteases in addition to the γ-secretase complex. This compound can also have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the use of 4-[(diethylamino)sulfonyl]-N-(2-phenylethyl)-2-thiophenecarboxamide in scientific research. One direction is the development of more specific inhibitors that target the γ-secretase complex without affecting other proteases. Another direction is the optimization of the synthesis and purification method of this compound to improve its yield and purity. This compound can also be used in combination with other inhibitors or drugs to enhance its therapeutic effects. Finally, this compound can be used to study the role of Notch signaling in various diseases and to identify new therapeutic targets.

Synthesis Methods

4-[(diethylamino)sulfonyl]-N-(2-phenylethyl)-2-thiophenecarboxamide can be synthesized through a multi-step process that involves the reaction of 2-thiophenecarboxylic acid with diethylamine, followed by the reaction with 2-bromoethylbenzene and sulfonyl chloride. The final product is obtained through purification by column chromatography. The purity and yield of this compound can be optimized by adjusting the reaction conditions and purification method.

Scientific Research Applications

4-[(diethylamino)sulfonyl]-N-(2-phenylethyl)-2-thiophenecarboxamide has been widely used in scientific research as a tool to study the Notch signaling pathway. Notch signaling is involved in various cellular processes, including development, differentiation, proliferation, and apoptosis. Dysregulation of Notch signaling has been implicated in various diseases, including cancer, Alzheimer's disease, and cardiovascular diseases. This compound has been shown to inhibit Notch signaling by targeting the γ-secretase complex, which is responsible for the cleavage of the Notch receptor. This inhibition leads to the accumulation of the Notch receptor and the downregulation of downstream signaling pathways.